3,4-dihydro-2H-1,5-benzodioxepine-7-carbonyl chloride
Overview
Description
“3,4-dihydro-2H-1,5-benzodioxepine-7-carbonyl chloride” is a chemical compound with the empirical formula C10H9ClO3 and a molecular weight of 212.63 . It is provided by Sigma-Aldrich as part of a collection of unique chemicals for early discovery researchers .
Molecular Structure Analysis
The molecular structure of “3,4-dihydro-2H-1,5-benzodioxepine-7-carbonyl chloride” can be represented by the SMILES string O=C (Cl)C1=CC (OCCCO2)=C2C=C1 . The InChI string is 1S/C10H9ClO3/c11-10 (12)7-2-3-8-9 (6-7)14-5-1-4-13-8/h2-3,6H,1,4-5H2 .
Physical And Chemical Properties Analysis
The compound is a solid . It has a boiling point of 317.1ºC at 760mmHg and a density of 1.308g/cm3 .
Scientific Research Applications
Synthesis and Reactivity in Organic Chemistry
- 3,4-dihydro-2H-1,5-benzodioxepine derivatives are used as intermediates in the synthesis of various complex organic compounds. For example, they are involved in the preparation of cyclic acetals, dithioacetals, and benzodioxepines by direct condensation of carbonyl compounds under specific conditions (Patney, 1991).
Spectroscopic and Chemical Properties 2. The chemical and spectroscopic properties of 3-keto-3,4-dihydro-2H-1,5-benzodioxepin have been studied, revealing insights into their structural and electronic characteristics, which are important for further chemical reactions and applications (Rosnati & Marchi, 1962).
Catalysis and Reaction Mechanisms 3. These compounds are also important in catalysis and reaction mechanisms. For instance, they are used in one-pot syntheses of dihydro benzo[b][1,4]thiazepines and -diazepines, indicating their role in facilitating complex chemical reactions (Braun & Müller, 2004).
Applications in Analytical Chemistry 4. A derivative of 3,4-dihydro-2H-1,5-benzodioxepine has been identified as a highly sensitive fluorescence derivatization reagent for alcohols in high-performance liquid chromatography, showing its utility in analytical methods (Iwata et al., 1986).
Metal-Organic Frameworks and Crystallography 5. In the field of crystallography, these compounds have been studied in the context of metal-organic frameworks, which are of interest for materials science and coordination chemistry (Zeng, Feng, & Chen, 2004).
Medicinal Chemistry and Drug Design 6. In medicinal chemistry, derivatives of 3,4-dihydro-2H-1,5-benzodioxepine have been explored for their potential in drug design and synthesis of new pharmaceutical compounds (Luo et al., 2005).
Safety and Hazards
properties
IUPAC Name |
3,4-dihydro-2H-1,5-benzodioxepine-7-carbonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9ClO3/c11-10(12)7-2-3-8-9(6-7)14-5-1-4-13-8/h2-3,6H,1,4-5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DEUUMBWFBYMBNA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(C=C(C=C2)C(=O)Cl)OC1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9ClO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20380033 |
Source
|
| Record name | 3,4-dihydro-2H-1,5-benzodioxepine-7-carbonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20380033 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-dihydro-2H-1,5-benzodioxepine-7-carbonyl chloride | |
CAS RN |
306934-86-1 |
Source
|
| Record name | 3,4-Dihydro-2H-1,5-benzodioxepin-7-carbonyl chloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=306934-86-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3,4-dihydro-2H-1,5-benzodioxepine-7-carbonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20380033 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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